Cas no 667412-77-3 (4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol)

4-Isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with an isopropyl group at the 4-position and a thienyl moiety at the 5-position, along with a thiol functional group at the 3-position. This structure imparts unique reactivity and potential applications in medicinal chemistry and material science. The thiol group enables thioether formation, while the triazole ring offers stability and hydrogen-bonding capacity. The thienyl substituent may enhance electronic properties, making it useful in coordination chemistry or as a building block for pharmacologically active molecules. Its well-defined molecular architecture allows for precise modifications in synthetic pathways.

4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol structure

667412-77-3 structure

Product Name:4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol

CAS No:667412-77-3

MF:C₉H₁₁N₃S₂

MW:225.333738565445

MDL:MFCD03423471

CID:869602

PubChem ID:3765939

Update Time:2025-08-10

4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

- 4-Isopropyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
- 4-Isopropyl-5-thien-2-yl-4H-1,2,4-triazole-3-thiol
- VS-03774
- 4-(propan-2-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
- DTXSID40396116
- 667412-77-3
- 4-propan-2-yl-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione
- AKOS003331349
- CS-0322696
- MFCD03423471
- 4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol
- MDL： MFCD03423471
- Inchi： 1S/C9H11N3S2/c1-6(2)12-8(10-11-9(12)13)7-4-3-5-14-7/h3-6H,1-2H3,(H,11,13)
- InChI Key： FECBPIBGHFCASY-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1=NNC(N1C(C)C)=S

Computed Properties

Exact Mass: 225.039
Monoisotopic Mass: 225.039
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 275
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 88Å²

Experimental Properties

Density: 1.38
Boiling Point: 302.4°C at 760 mmHg
Flash Point: 136.7°C
Refractive Index: 1.715

4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B452658-50mg	4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	667412-77-3		50mg	$ 50.00	2022-06-07
TRC	B452658-100mg	4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	667412-77-3		100mg	$ 70.00	2022-06-07
TRC	B452658-500mg	4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol	667412-77-3		500mg	$ 275.00	2022-06-07
abcr	AB214344-1 g	4-Isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol; 95%	667412-77-3		1 g	€230.10	2023-07-20
abcr	AB214344-5 g	4-Isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol; 95%	667412-77-3		5 g	€749.60	2023-07-20
Chemenu	CM114573-1g	4-isopropyl-5-thien-2-yl-4H-1,2,4-triazole-3-thiol	667412-77-3	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	Y1242695-1g	4-ISOPROPYL-5-THIEN-2-YL-4H-1,2,4-TRIAZOLE-3-THIOL	667412-77-3	95%	1g	$185	2024-06-06
eNovation Chemicals LLC	Y1242695-5g	4-ISOPROPYL-5-THIEN-2-YL-4H-1,2,4-TRIAZOLE-3-THIOL	667412-77-3	95%	5g	$650	2024-06-06
abcr	AB214344-1g	4-Isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol, 95%; .	667412-77-3	95%	1g	€230.10	2025-04-17
abcr	AB214344-5g	4-Isopropyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol, 95%; .	667412-77-3	95%	5g	€749.60	2025-04-17